Cas no 1514585-78-4 (2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid)

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid structure

1514585-78-4 structure

Product Name:2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid

CAS No:1514585-78-4

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:6387759

PubChem ID:83670551

Update Time:2024-01-13

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid
- EN300-1737222
- 1514585-78-4
- 2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid
- Inchi： 1S/C9H11NO4/c1-10-5-6(4-8(11)12)3-7(10)9(13)14-2/h3,5H,4H2,1-2H3,(H,11,12)
- InChI Key： ZVISZAYAEONEFP-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC(CC(=O)O)=CN1C)=O

Computed Properties

Exact Mass: 197.06880783g/mol
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 68.5Å²

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1737222-0.05g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		0.05g	$983.0	2023-09-20
Enamine	EN300-1737222-0.1g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		0.1g	$1031.0	2023-09-20
Enamine	EN300-1737222-0.25g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		0.25g	$1078.0	2023-09-20
Enamine	EN300-1737222-0.5g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		0.5g	$1124.0	2023-09-20
Enamine	EN300-1737222-1.0g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		1g	$1172.0	2023-06-04
Enamine	EN300-1737222-2.5g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		2.5g	$2295.0	2023-09-20
Enamine	EN300-1737222-5.0g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		5g	$3396.0	2023-06-04
Enamine	EN300-1737222-10.0g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		10g	$5037.0	2023-06-04
Enamine	EN300-1737222-1g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		1g	$1172.0	2023-09-20
Enamine	EN300-1737222-5g	2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-yl]acetic acid	1514585-78-4		5g	$3396.0	2023-09-20

2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

1514585-78-4 (2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-3-ylacetic acid) Related Products

Recommended suppliers

ASIACHEM I&E (JIANGSU) CO., LTD

Gold Member

Audited Supplier

CN Supplier

Bulk

ASIACHEM I&E (JIANGSU) CO., LTD

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Enjia Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Enjia Trading Co., Ltd

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent